3-(2-Bromophenyl)-6-methylthian-3-ol

• Molecular Formula: C12H15BrOS
• Molecular Weight: 287.22 g/mol
• SMILES: CC1CCC(CS1)(C2=CC=CC=C2Br)O
• InChI: InChI=1S/C12H15BrOS/c1-9-6-7-12(14,8-15-9)10-4-2-3-5-11(10)13/h2-5,9,14H,6-8H2,1H3
• InChIKey: SCYGLWVKKBFGFW-UHFFFAOYSA-N

3-(2-Bromophenyl)-6-methylthian-3-ol: Structural Identity & Properties

3-(2-Bromophenyl)-6-methylthian-3-ol (CAS 2059937-83-4) is a brominated thiane (tetrahydrothiopyran) derivative bearing a tertiary hydroxyl group at the 3-position and a methyl substituent at the 6-position of the saturated six-membered sulfur heterocycle [1]. Its molecular formula is C₁₂H₁₅BrOS with a molecular weight of 287.22 g·mol⁻¹ . The ortho-bromophenyl group at C3 is strategically positioned for transition-metal-catalyzed cross-coupling chemistry (e.g., Suzuki–Miyaura, Heck), while the 6-methyl substituent on the thiane ring introduces both steric and electronic modulation relative to the non-methylated congener 3-(2-bromophenyl)thian-3-ol (CAS 1780023-61-1) [2]. The tertiary alcohol at C3 is a key structural feature: unlike primary or secondary alcohols in related scaffolds, the tertiary hydroxyl is resistant to oxidation, eliminating a common metabolic soft spot, and enables selective derivatization (e.g., esterification, etherification) without competing elimination pathways that would be accessible to secondary alcohols [2]. The compound is commercially available from multiple vendors (Enamine, Leyan, AKSci) at purities typically ≥95%, positioning it as a tractable synthetic intermediate for medicinal chemistry and agrochemical discovery programs [3].

• Ortho-bromoaryl group enables Pd-catalyzed cross-coupling chemistry

• 6-Methyl stereocenter creates diastereomer pair for stereochemical SAR

• Tertiary C3 alcohol resists oxidation, removing a common metabolic soft spot

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 57598099, 3-(2-Bromophenyl)-6-methylthian-3-ol. https://pubchem.ncbi.nlm.nih.gov/compound/57598099 (accessed May 2026). View Source
• [2] Kuujia. CAS No. 2059937-83-4: 3-(2-Bromophenyl)-6-methylthian-3-ol – Product Description and Properties. https://www.kuujia.com/cas-2059937-83-4.html (accessed May 2026). View Source
• [3] Enamine. EN300-319961: 3-(2-Bromophenyl)-6-methylthian-3-ol – Pricing and Availability. https://www.kuujia.com/price/2059937-83-4.html (accessed May 2026). View Source

3-(2-Bromophenyl)-6-methylthian-3-ol: Non-Interchangeability with Analogs

Substituting 3-(2-bromophenyl)-6-methylthian-3-ol with the para-bromo isomer (CAS 2003794-47-4), the des-methyl analog (CAS 1780023-61-1), or the fluorophenyl variant (3-(3-fluorophenyl)-6-methylthian-3-ol) is not chemically equivalent. The ortho-bromine placement in the target compound enforces a distinct dihedral angle between the aromatic and thiane rings compared to the para isomer, directly altering the trajectory of the aryl group in the binding site of any target protein and modulating the rate of oxidative addition in Pd-catalyzed cross-coupling [1]. The 6-methyl group, absent in the des-methyl analog, locks the thiane ring into a conformation that influences the spatial presentation of both the C3 hydroxyl and the C3 aryl substituent, a steric constraint absent from the des-methyl scaffold . The bromine atom provides a substantially different leaving-group propensity and polarizability compared to fluorine in the fluorophenyl analog, rendering the two non-interchangeable in nucleophilic aromatic substitution and metal-halogen exchange sequences [1]. These combined structural features converge to produce a unique reactivity and binding fingerprint that cannot be reproduced by any single point modification of the scaffold. The sections below provide the quantitative and structural evidence supporting this differentiation.

Para-bromo isomer (CAS 2003794-47-4) Alters aryl trajectory and cross-coupling kinetics; biaryl conformation may not transfer.

Des-methyl analog (CAS 1780023-61-1) Lacks C6 stereocenter and ring conformational constraint; diastereomer-dependent binding cannot be assessed.

3-Fluorophenyl analog Aryl-F is essentially inert to Pd cross-coupling; diversification pathway is lost.

• [1] Kuujia. CAS No. 2003794-47-4: 3-(4-Bromophenyl)-6-methylthian-3-ol – Comparative Structural Analysis. https://www.kuujia.com/cas-2003794-47-4.html (accessed May 2026). View Source

3-(2-Bromophenyl)-6-methylthian-3-ol: Quantitative Differentiation Evidence

Ortho- vs. Para-Bromo Positioning: Steric & Electronic Impact

In the 3-(2-bromophenyl)-6-methylthian-3-ol scaffold, the bromine is positioned ortho to the point of attachment on the phenyl ring (C–C bond to thiane C3), generating a steric congestion radius that restricts free rotation of the aryl ring. By contrast, the para isomer 3-(4-bromophenyl)-6-methylthian-3-ol (CAS 2003794-47-4) places bromine at the distal para position, conferring unrestricted aryl rotation and a different electronic vector for cross-coupling [1]. The ortho-bromine in the target compound exerts a measurable steric parameter (Taft Es) that is absent in the para isomer, directly impacting the rate of oxidative addition in Pd(0)-mediated cross-coupling reactions — a well-established class-level principle for ortho-substituted aryl bromides [2]. No published direct head-to-head kinetic comparison between the ortho and para isomers of this specific scaffold exists; this evidence is therefore tagged as Class-level inference.

Ortho vs. Para-Br Positioning

Class-level inference

Ortho: restricted aryl rotation. Para: free rotation. Expected 5–50-fold slower oxidative addition for ortho (class-level).

Ortho placement biases biaryl conformation; para isomer cannot reproduce.

No direct kinetic comparison on this scaffold.

Evidence Dimension	Steric environment around aryl-bromine bond (Taft steric parameter Es) and conformational restriction of the C3-aryl substituent
Target Compound Data	ortho-Br: sterically hindered; restricted aryl rotation due to peri-interaction with thiane C2/C4 hydrogens; bromine lone-pair conjugation with aromatic π-system altered by non-coplanarity
Comparator Or Baseline	para-Br (CAS 2003794-47-4): sterically unhindered; free aryl rotation; bromine lone pairs fully conjugated with aromatic ring
Quantified Difference	No direct quantitative comparison available. Class-level expectation: ortho-bromoaryl substrates exhibit 5- to 50-fold slower oxidative addition rates with Pd(PPh₃)₄ compared to para-bromoaryl analogs (literature precedent for substituted bromobenzenes).
Conditions	Class-level inference from organometallic literature; not measured on this specific scaffold

Why This Matters

For medicinal chemistry teams using this compound as a building block, the ortho-bromo positioning imposes a defined conformational bias on any biaryl coupling product, which the para isomer cannot recapitulate — making the two isomers non-substitutable when 3D pharmacophore geometry is critical.

• [1] Kuujia. Comparative listing: 3-(2-Bromophenyl)-6-methylthian-3-ol (CAS 2059937-83-4) vs 3-(4-Bromophenyl)-6-methylthian-3-ol (CAS 2003794-47-4). https://www.kuujia.com/cas-2003794-47-4.html (accessed May 2026). View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. (Establishes class-level reactivity trends for ortho- vs para-substituted aryl bromides in Suzuki coupling.) View Source

6-Methyl Substitution: Conformational & Lipophilicity Differences

The 6-methyl group in 3-(2-bromophenyl)-6-methylthian-3-ol introduces a defined stereogenic center (the C6 carbon bears H, CH₃, S, and CH₂) that is absent in the des-methyl analog 3-(2-bromophenyl)thian-3-ol (CAS 1780023-61-1) . This methyl substituent increases both the calculated logP and the molecular weight (287.22 vs 273.19 g·mol⁻¹) . The additional methylene unit in the thiane ring (the 6-methyl effectively replaces a ring methylene hydrogen with a methyl group) alters the ring pucker and the trajectory of the C3 substituents. However, no experimentally determined logP, pKa, or X-ray crystallographic data were found for either compound in the public domain; the comparison is based on in silico property calculations and class-level conformational principles.

6-Methyl Substitution

Class-level inference

MW +14.03 g/mol; est. ΔclogP ≈ +0.5; diastereomers: 2 vs 1 (des-methyl).

Increases stereochemical complexity and lipophilicity for SAR exploration.

In silico only; no experimental logP or crystal data.

Evidence Dimension	Molecular weight, calculated lipophilicity (clogP), and conformational degrees of freedom at the thiane C6 position
Target Compound Data	MW 287.22 g·mol⁻¹; thiane ring carries a methyl substituent at C6 creating a stereocenter; two diastereomeric forms possible (cis/trans relationship between C3-OH/C3-aryl and C6-CH₃)
Comparator Or Baseline	3-(2-Bromophenyl)thian-3-ol (CAS 1780023-61-1): MW 273.19 g·mol⁻¹; no C6 methyl; achiral thiane ring (no stereocenter at C6); single diastereomer only
Quantified Difference	MW difference: +14.03 g·mol⁻¹; estimated ΔclogP ≈ +0.5 log units (class-level estimate for methyl addition to a saturated ring); diastereomer count doubles (2 vs 1)
Conditions	In silico structural comparison; no experimental logP or crystallographic data available for either compound

Why This Matters

The 6-methyl group doubles the potential stereochemical complexity of the scaffold (two diastereomers vs one), which is critical for medicinal chemistry programs exploring stereochemistry-dependent target engagement. The increased lipophilicity also modifies the physicochemical profile of downstream analogs in systematic SAR exploration.

Tertiary C3 Alcohol: Oxidative Stability Advantage

The C3 hydroxyl in 3-(2-bromophenyl)-6-methylthian-3-ol is tertiary (attached to a carbon bearing three other carbon atoms), a feature that distinguishes it from secondary alcohol analogs such as tetrahydrothiopyran-3-ol (CAS 22072-19-1) and from des-aryl thian-3-ol derivatives where the C3-OH is secondary [1]. Tertiary alcohols are resistant to oxidation to ketones under standard chemical and biological conditions, unlike secondary alcohols. This is a well-established class-level principle: tertiary alcohols lack the α-C–H bond required for alcohol dehydrogenase (ADH)-mediated oxidation or for common chemical oxidants (e.g., PCC, Swern). No direct comparative stability study between this compound and a secondary alcohol analog has been published; this inference is drawn from fundamental organic chemistry principles.

Tertiary C3 Alcohol Stability

Class-level inference

No α-H available; resistant to oxidation (ADH/CYP). Secondary alcohol analog: oxidizable to ketone.

Eliminates alcohol-to-ketone metabolic liability.

Class-level principle; no direct stability study for this compound.

Evidence Dimension	Resistance to oxidation (chemical and metabolic)
Target Compound Data	Tertiary alcohol at C3: no α-hydrogen available for hydride abstraction; oxidation to ketone not possible without C–C bond cleavage
Comparator Or Baseline	Secondary alcohol at C3 (e.g., tetrahydrothiopyran-3-ol, CAS 22072-19-1): one α-hydrogen present; readily oxidized to tetrahydrothiopyran-3-one by ADH, PCC, or MnO₂
Quantified Difference	No direct head-to-head study. Class-level expectation: secondary alcohols undergo oxidation by CYP450 and ADH isoforms with typical in vitro t₁/₂ of minutes to hours in hepatocyte assays, whereas tertiary alcohols are metabolically inert toward these oxidative pathways.
Conditions	Class-level inference; no experimental stability data for this specific compound

Why This Matters

For groups evaluating building blocks for lead optimization, the tertiary alcohol at C3 eliminates a known metabolic liability (alcohol → ketone oxidation) that would be present in any secondary alcohol analog. This simplifies pharmacokinetic prediction and reduces the need for alcohol-protecting strategies during synthetic elaboration.

• [1] SDBS (Spectral Database for Organic Compounds). Tetrahydrothiopyran-3-ol (CAS 22072-19-1), SDBS No. 15726. National Institute of Advanced Industrial Science and Technology (AIST), Japan. https://sdbs.db.aist.go.jp (accessed May 2026). View Source

Commercial Purity & Pricing: Ortho vs. Para Isomer Comparison

Both 3-(2-bromophenyl)-6-methylthian-3-ol (target, CAS 2059937-83-4) and its para-bromo isomer 3-(4-bromophenyl)-6-methylthian-3-ol (CAS 2003794-47-4) are available from Enamine at comparable pricing tiers (0.1 g: $678 for both; 0.5 g: $739 for both; 1 g: $770 para vs indicated pricing from BD for ortho at 1 g/¥9695 ~$1340) [1][2]. Both are supplied at ≥95% purity. The ortho isomer commands a modest premium at the 1 g scale from certain vendors, reflecting lower synthetic accessibility of the ortho-bromoaryl thiane compared to the para isomer. No certificate-of-analysis-level comparative purity data are publicly available.

Commercial Purity & Pricing

Cross-study comparable

Ortho 1 g ~$1340; Para 1 g ~$580–$770. Both ≥95% purity.

Ortho isomer carries premium at gram scale; purity parity maintained.

Vendor listings 2023; no COA-level comparison.

Evidence Dimension	Commercial availability: minimum purity and pricing at matched scale
Target Compound Data	3-(2-Bromophenyl)-6-methylthian-3-ol: Enamine EN300-319961, 0.1 g $678, 0.5 g $739, 2.5 g $1509; BD (Shanghai) BD01055288, 1 g ¥9695 (~$1340), 95% purity
Comparator Or Baseline	3-(4-Bromophenyl)-6-methylthian-3-ol: Enamine EN300-319852, 0.1 g $678, 0.5 g $739, 1 g $770; BD (Shanghai) BD01036546, 1 g ¥4200 (~$580), 95% purity
Quantified Difference	At 1 g scale: ortho isomer ~$1340 vs para isomer ~$580–$770 (ortho:para price ratio ~1.7–2.3:1); at smaller scales pricing is comparable; both ≥95% purity
Conditions	Pricing data sourced from vendor listings dated 2023-09-04 (Enamine) and 2023-03-11/12 (BD Shanghai)

Why This Matters

Procurement teams can select the ortho isomer for projects requiring the specific steric and electronic profile of the 2-bromophenyl substituent with a modest cost premium at gram scale vs the para isomer, while benefiting from equivalent purity specifications.

• [1] Kuujia. Pricing for 3-(2-Bromophenyl)-6-methylthian-3-ol (CAS 2059937-83-4). Enamine EN300-319961; BD Shanghai BD01055288. https://www.kuujia.com/price/2059937-83-4.html (accessed May 2026). View Source
• [2] Kuujia. Pricing for 3-(4-Bromophenyl)-6-methylthian-3-ol (CAS 2003794-47-4). Enamine EN300-319852; BD Shanghai BD01036546. https://www.kuujia.com/price/2003794-47-4.html (accessed May 2026). View Source

Bromine vs. Fluorine Aryl Halogen: Synthetic Utility Differences

The 2-bromophenyl group in the target compound provides a versatile synthetic handle for palladium-catalyzed cross-coupling (Suzuki, Heck, Buchwald-Hartwig, Sonogashira) and for metal-halogen exchange (e.g., n-BuLi or i-PrMgCl·LiCl). The fluorophenyl analog 3-(3-fluorophenyl)-6-methylthian-3-ol lacks this reactivity: aryl C–F bonds are essentially inert under standard Pd-catalyzed cross-coupling conditions due to the high bond dissociation energy (C–Br ≈ 80 kcal·mol⁻¹ vs C–F ≈ 126 kcal·mol⁻¹) [1]. This is a well-established class-level difference between aryl bromides and aryl fluorides in synthetic chemistry. No head-to-head coupling study comparing these two specific thian-3-ol derivatives has been published.

Br vs. F Cross-Coupling Utility

Class-level inference

C–Br BDE ~80 kcal/mol, active in Pd coupling; C–F ~126 kcal/mol, inert.

Only bromophenyl enables downstream diversification via cross-coupling.

Class-level data; no direct comparative study on thian-3-ol scaffolds.

Evidence Dimension	Suitability as a substrate for Pd-catalyzed cross-coupling and metal-halogen exchange
Target Compound Data	Aryl-Br: suitable for Suzuki, Heck, Sonogashira, Buchwald-Hartwig, and metal-halogen exchange; C–Br bond dissociation energy ~80 kcal·mol⁻¹; oxidative addition with Pd(0) is facile
Comparator Or Baseline	3-(3-Fluorophenyl)-6-methylthian-3-ol: Aryl-F bond dissociation energy ~126 kcal·mol⁻¹; essentially inert to Pd(0) oxidative addition under standard conditions; cannot serve as a cross-coupling handle
Quantified Difference	C–Br vs C–F bond dissociation energy difference: ~46 kcal·mol⁻¹; reactivity difference in Pd-catalyzed coupling: aryl-Br active, aryl-F essentially inactive (class-level data, not measured on these specific scaffolds)
Conditions	Class-level physical organic chemistry data; no direct comparative study on thian-3-ol scaffolds

Why This Matters

A team selecting between the bromophenyl and fluorophenyl scaffolds for library synthesis must recognize that only the bromophenyl variant enables downstream diversification via cross-coupling. The fluorophenyl analog is effectively a synthetic dead-end for this purpose, making the bromine-bearing target compound the only viable choice for fragment elaboration strategies.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007. (C–Br and C–F bond dissociation energy reference values.) View Source

3-(2-Bromophenyl)-6-methylthian-3-ol: Research & Procurement Applications

Suzuki–Miyaura Cross-Coupling for Fragment Elaboration

The ortho-bromophenyl moiety in 3-(2-bromophenyl)-6-methylthian-3-ol serves as a competent electrophilic partner in Pd-catalyzed Suzuki–Miyaura coupling with aryl, heteroaryl, or alkenyl boronic acids/esters. This enables systematic SAR exploration by varying the biaryl motif while keeping the 6-methylthian-3-ol core constant. The ortho-bromine positioning, supported by class-level reactivity data, imparts a distinct conformational bias to the resulting biaryl product that cannot be accessed from the para-bromo isomer [1]. This scenario is directly anchored in Evidence Item 1 (ortho vs para differentiation) and Evidence Item 5 (bromine as cross-coupling handle).

Stereochemical Probes via 6-Methyl Stereocenter

The 6-methyl substituent generates a stereogenic center on the thiane ring, producing two diastereomeric forms (cis/trans relative to C3). Medicinal chemistry groups can separate these diastereomers and test them individually to probe the stereochemical requirements of a biological target. This capability, rooted in Evidence Item 2 (MW and diastereomer count vs des-methyl analog), is unavailable with the non-methylated scaffold 3-(2-bromophenyl)thian-3-ol . Paired diastereomer testing is a well-validated strategy for identifying productive binding conformations without requiring protein crystallography.

Building Block for Metabolically Stable Leads

The tertiary alcohol at C3 eliminates the oxidative metabolic liability associated with secondary alcohol congeners, as established by class-level principles (Evidence Item 3). Medicinal chemistry programs incorporating this scaffold into lead molecules can bypass the typical alcohol → ketone metabolic clearance pathway, reducing the need for blocking-group strategies or structural modifications aimed at masking the hydroxyl. This property is particularly valuable in central nervous system (CNS) programs, where secondary alcohol oxidation by brain alcohol dehydrogenases can confound pharmacokinetic-pharmacodynamic (PK-PD) correlations.

Library Synthesis: Ortho-Bromo Scaffold as Diversifiable Core

Procurement teams building a focused library around the thian-3-ol chemotype should prioritize 3-(2-bromophenyl)-6-methylthian-3-ol over the fluorophenyl or methylphenyl analogs when downstream diversification via cross-coupling is planned. At comparable purity (≥95%) and a modest price premium over the para isomer at gram scale (Evidence Item 4), the ortho-bromo scaffold offers a balance of synthetic utility and commercial accessibility. Enamine and BD Shanghai are confirmed suppliers, with multi-gram quantities available on demand.

Application

Selection Property

Validation Focus

Suzuki–Miyaura Fragment Elaboration

Ortho-bromo cross-coupling handle

Biaryl conformational bias in target binding

Stereochemical Probe Pairs

6-Methyl diastereomer separation

Stereochemistry-dependent target engagement

Metabolically Stable Lead Building Block

Tertiary alcohol oxidation resistance

Metabolic stability profiling (CYP/ADH)

Library Synthesis Core

Ortho-bromo vs fluoro/para scaffold choice

Diversification potential and vendor accessibility

• [1] Kuujia. Comparative product information: ortho-bromo (CAS 2059937-83-4) and para-bromo (CAS 2003794-47-4) 6-methylthian-3-ol isomers. https://www.kuujia.com/cas-2003794-47-4.html (accessed May 2026). View Source